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Compound of Interest

Compound Name: AMG 9090

Cat. No.: B15575675

Disclaimer: A specific Safety Data Sheet (SDS) for AMG 9090, a research-use transient
receptor potential ankyrin 1 (TRPA1) antagonist, is not publicly available. The following
procedural guidance is based on best practices for the handling and disposal of potentially
hazardous, chlorinated organic compounds. This information is intended to supplement, not
replace, the official SDS from the supplier and your institution's specific environmental health
and safety (EHS) protocols. Always consult the supplier-provided SDS and your EHS office
before handling or disposing of this compound.

This guide provides essential safety and logistical information to researchers, scientists, and
drug development professionals for the proper management of AMG 9090 waste, ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE) for Handling
and Disposal

A comprehensive personal protective equipment plan is mandatory to minimize exposure
during the handling and disposal of AMG 9090.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15575675?utm_src=pdf-interest
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

) Chemical-resistant gloves To prevent skin contact with
Hand Protection o ]
(e.g., Nitrile or Neoprene). the chemical.

Safety glasses with side-
] shields or safety goggles. A To protect eyes from splashes
Eye/Face Protection ) ) ) )
face shield may be required for  and airborne particles.

splash hazards.

Use a NIOSH/MSHA-approved
respirator if working outside a To prevent inhalation of

Respiratory Protection certified chemical fume hood potentially harmful dust or
or if dust/aerosols may be vapors.
generated.

A lab coat or chemical-
) To protect the body from
) ] resistant apron should be )
Skin and Body Protection ] accidental contact and
worn. Ensure there is no o
. contamination.
exposed skin.

Standard Operating Procedure for Disposal of AMG
9090 Waste

The disposal of AMG 9090 and materials contaminated with it must be handled as hazardous
chemical waste. As a chlorinated organic compound, it requires specific disposal routes and
must not be disposed of down the drain or in regular trash.[1][2]

Step 1: Waste Segregation and Collection

o Designated Waste Container: Collect all waste contaminated with AMG 9090 in a dedicated,
properly labeled hazardous waste container.[3] The container should be made of a material
compatible with chlorinated organic compounds.

o Waste Types: This includes:

o Unused or expired AMG 9090.
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o Contaminated personal protective equipment (gloves, etc.).

o Any lab materials that have come into contact with the compound (e.g., pipette tips,
weighing papers, contaminated absorbent materials).

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "N-[2,2,2-Trichloro-1-(4-chloro-phenylsulfanyl)-ethyl]-benzamide," and the
approximate concentration and quantity.

Step 2: Storage of Hazardous Waste

e Secure Storage: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure area, away from incompatible materials.[3]

o Secondary Containment: It is best practice to keep the primary waste container within a
larger, chemically resistant secondary container to contain any potential leaks.

Step 3: Disposal Request and Pickup

o Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[3]

o Documentation: Complete all necessary waste disposal forms as required by your institution.
Disposal of Empty Containers:

e Thoroughly rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three
times.[3]

o The first rinseate must be collected and disposed of as hazardous waste.[3] Subsequent
rinses may also need to be collected depending on institutional policies.

 After thorough rinsing and air-drying, the container may be disposed of according to your
institution's guidelines for decontaminated lab waste.

Experimental Workflow for Disposal
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Emergency Procedures: Spill Cleanup

In the event of a spill, immediate and appropriate action is critical.
» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
e Secure the Area: Prevent entry into the spill zone.

o Consult SDS and EHS: If a spill is significant or you are unsure how to proceed, contact your

EHS office immediately.

o Personal Protective Equipment: Before addressing the spill, don the appropriate PPE as
outlined in the table above.

o Containment: For liquid spills, contain the spill using an inert absorbent material such as
sand, vermiculite, or a commercial spill kit.[4] For solid spills, gently cover the material to
avoid raising dust.

e Cleanup:

o Carefully sweep or scoop up the absorbed or solid material and place it into a labeled
hazardous waste container.
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o Avoid generating dust.

e Decontamination:

o Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap
and water.[5]

o All materials used for decontamination should be disposed of as hazardous waste.

» Reporting: Report the incident to your laboratory supervisor and EHS office as per your
institution's policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloroacetyl_benzamide.pdf
https://www.benchchem.com/product/b15575675?utm_src=pdf-custom-synthesis
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.watercorporation.com.au/help-and-advice/trade-waste/trade-waste-in-your-business/other-industries/laboratory-chemical-waste
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_2_Chloroacetyl_benzamide.pdf
https://www.benchchem.com/product/b15575675#amg-9090-proper-disposal-procedures
https://www.benchchem.com/product/b15575675#amg-9090-proper-disposal-procedures
https://www.benchchem.com/product/b15575675#amg-9090-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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